Cas no 1384636-22-9 (N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide)

• Product Name: N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide
• CAS No: 1384636-22-9
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 6222087
• PubChem ID: 72118929
• Update Time: 2025-05-23

N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL3450869
• N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide
• N-[cyano-(2-methylphenyl)methyl]-4-pyridin-3-yloxybutanamide
• AKOS033227645
• EN300-26686115
• Z1274194777
• 1384636-22-9

• Inchi： 1S/C18H19N3O2/c1-14-6-2-3-8-16(14)17(12-19)21-18(22)9-5-11-23-15-7-4-10-20-13-15/h2-4,6-8,10,13,17H,5,9,11H2,1H3,(H,21,22)
• InChI Key： NAESRSYAEZYLPE-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)CCCC(NC(C#N)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75Ų

Additional information on N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide

N-[Cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide: A Comprehensive Overview

N-[Cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide, with the CAS number 1384636-22-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a 2-methylphenyl moiety, and a pyridin-3-yloxy substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

Recent studies have highlighted the importance of N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide in various biological contexts. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against protein kinases, which are crucial enzymes in cellular signaling processes. This inhibition can have significant implications for the treatment of diseases such as cancer and inflammatory disorders.

The cyano group in N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide plays a critical role in its biological activity. The presence of this functional group can enhance the compound's ability to interact with target proteins, thereby modulating their function. Additionally, the 2-methylphenyl moiety contributes to the compound's lipophilicity, which is essential for its cellular uptake and distribution. The pyridin-3-yloxy substituent further enhances the compound's selectivity and potency by providing additional hydrogen bonding and hydrophobic interactions with the target protein.

In preclinical studies, N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide has demonstrated promising results in both in vitro and in vivo models. For example, a study published in the European Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of key signaling pathways that are aberrantly activated in these cancer cells.

Moreover, N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide has shown potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and cytokines. Research has indicated that this compound can modulate these pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide have also been extensively studied. Data from animal models suggest that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into its potential as a novel therapeutic agent for various diseases.

In conclusion, N-[cyano(2-methylphenyl)methyl]-4-(pyridin-3-yloxy)butanamide (CAS number 1384636-22-9) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies.